Cas no 871322-93-9 (3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: 3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 871322-93-9
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5361952
• Update Time: 2025-05-22

3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• STL019378
• 2-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• Z54645758
• 3-methyl-N-(o-tolyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• Inchi： 1S/C17H17NO3/c1-11-7-3-4-8-13(11)18-17(19)16-12(2)20-14-9-5-6-10-15(14)21-16/h3-10,12,16H,1-2H3,(H,18,19)
• InChI Key： PNPLXDJIYLEQKU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC(C)C1C(NC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Recent Advances in the Study of 3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS: 871322-93-9)

The compound 3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS: 871322-93-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodioxine scaffold and carboxamide functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its interaction with certain protein targets, which may underlie its therapeutic effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide exhibits selective binding affinity to a subset of G-protein coupled receptors (GPCRs), suggesting its potential utility in treating neurological disorders. The study utilized advanced computational modeling and in vitro assays to elucidate these interactions.

In addition to its pharmacological properties, recent advancements in the synthetic methodology of 871322-93-9 have been reported. A team from the University of Cambridge developed a novel, high-yield synthesis route that improves the scalability and purity of the compound. This breakthrough, detailed in a 2024 Organic Letters publication, addresses previous challenges related to stereochemical control and byproduct formation, paving the way for larger-scale production and further clinical evaluation.

Another significant development is the exploration of 3-methyl-N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in combination therapies. Preliminary data from a collaborative study between academic and industry researchers indicate synergistic effects when this compound is used alongside established anticancer agents. The findings, presented at the 2024 American Chemical Society National Meeting, highlight its potential to enhance the efficacy of existing treatments while minimizing adverse effects.

Despite these promising results, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to address these gaps through comprehensive preclinical studies. The scientific community anticipates that further investigation of 871322-93-9 will yield additional therapeutic applications and possibly lead to the development of novel drug candidates in the coming years.